Cas no 3861-41-4 (2,6-dibromo-4-cyanophenyl butyrate)

• Product Name: 2,6-dibromo-4-cyanophenyl butyrate
• CAS No: 3861-41-4
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 923743
• PubChem ID: 62526
• Update Time: 2025-05-24

2,6-dibromo-4-cyanophenyl butyrate Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-4-cyanophenyl butyrate
• (2,6-dibromo-4-cyanophenyl) butanoate
• 2,6-dibromo-4-cyanophenyl butanoate
• BRN 2742676
• Bromoxynil butyrate
• Bromoxynil butyrate [ISO]
• Butanoic acid, 2,6-dibromo-4-cyanophenyl ester
• Butyric acid, ester with 3,5-dibromo-4-hydroxybenzonitrile
• Caswell No. 119E
• EPA Pesticide Chemical Code 035303
• NS00022132
• EINECS 223-374-9
• 2,6-Dibromo-4-cyanophenyl butyrate #
• EN300-6735487
• DTXSID3032335
• SCHEMBL163129
• 3861-41-4
• 45626LTY32
• Q27258810
• UNII-45626LTY32
• BROMOXYNIL BUTANOATE

• Inchi： 1S/C11H9Br2NO2/c1-2-3-10(15)16-11-8(12)4-7(6-14)5-9(11)13/h4-5H,2-3H2,1H3
• InChI Key： PGMZYNZXIYOOHJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1OC(CCC)=O)Br

Computed Properties

• Exact Mass: 344.89997
• Monoisotopic Mass: 344.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.78
• Boiling Point: 372.8°C at 760 mmHg
• Flash Point: 179.3°C
• Refractive Index: 1.604
• PSA: 50.09

2,6-dibromo-4-cyanophenyl butyrate Security Information

• Hazardous Material transportation number：2588
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2,6-dibromo-4-cyanophenyl butyrate

Professional Introduction to 2,6-Dibromo-4-cyanophenyl Butyrate (CAS No. 3861-41-4)

2,6-Dibromo-4-cyanophenyl butyrate, a compound with the chemical formula C₁₀H₇Br₂NCOOCH₂CH₂COOH, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 3861-41-4, is characterized by its unique structural features, which include two bromine atoms at the 2 and 6 positions of the phenyl ring and a cyano group at the 4 position. These structural attributes make it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The significance of 2,6-dibromo-4-cyanophenyl butyrate lies in its potential utility as a building block in the synthesis of more complex molecules. The presence of bromine atoms allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct biaryl structures. Additionally, the cyano group can be transformed into other functional moieties, including carboxylic acids or amides, through hydrolysis or reduction reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of halogenated aromatic compounds. The bromine atoms in 2,6-dibromo-4-cyanophenyl butyrate contribute to its lipophilicity and can enhance binding affinity to biological targets. This characteristic has made it a valuable scaffold for designing novel drugs that interact with specific receptors or enzymes. For instance, studies have shown that halogenated aromatic compounds exhibit promising activity against various diseases, including cancer and infectious disorders.

The cyano group in the structure of 2,6-dibromo-4-cyanophenyl butyrate also plays a crucial role in its reactivity and biological activity. The cyano group can serve as a bioisostere for other functional groups, such as carboxylic acids or esters, which are known to be important pharmacophores in many drug molecules. By incorporating this group into a molecular framework, researchers can fine-tune the properties of the compound to achieve desired pharmacological effects.

One of the most intriguing aspects of 2,6-dibromo-4-cyanophenyl butyrate is its potential application in the development of agrochemicals. Halogenated aromatic compounds are widely used in crop protection due to their ability to interact with biological targets in pests and weeds. The structural features of this compound make it a promising candidate for designing novel herbicides or insecticides that are more effective and environmentally friendly.

The synthesis of 2,6-dibromo-4-cyanophenyl butyrate involves several key steps that highlight its complexity and synthetic challenge. Initially, bromination of 4-cyanophenol yields 2,6-dibromo-4-cyanophenol, which is then esterified with butyric acid under acidic conditions. This process requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can further enhance the efficiency of these transformations.

In conclusion, 2,6-dibromo-4-cyanophenyl butyrate (CAS No. 3861-41-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for halogenated aromatic compounds, 2,6-dibromo-4-cyanophenyl butyrate is poised to play a crucial role in the development of next-generation therapeutics and crop protection agents.